Cas no 1519251-01-4 (3-Amino-3-(3-cyclopropylphenyl)propanoic acid)

• Product Name: 3-Amino-3-(3-cyclopropylphenyl)propanoic acid
• CAS No: 1519251-01-4
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 4701463
• PubChem ID: 79984440
• Update Time: 2025-07-01

3-Amino-3-(3-cyclopropylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(3-cyclopropylphenyl)propanoic acid

• Inchi： 1S/C12H15NO2/c13-11(7-12(14)15)10-3-1-2-9(6-10)8-4-5-8/h1-3,6,8,11H,4-5,7,13H2,(H,14,15)
• InChI Key： IUPGQYOISGDXJF-UHFFFAOYSA-N
• SMILES： OC(CC(C1=CC=CC(=C1)C1CC1)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 238
• XLogP3: -0.5
• Topological Polar Surface Area: 63.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-3-(3-cyclopropylphenyl)propanoic acid

3-Amino-3-(3-Cyclopropylphenyl)Propanoic Acid: A Comprehensive Overview

3-Amino-3-(3-cyclopropylphenyl)propanoic acid, also known by its CAS number 1519251-01-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a propanoic acid backbone with an amino group attached to the same carbon as a cyclopropylphenyl substituent, making it a structurally complex and intriguing compound for further study.

The synthesis of 3-amino-3-(3-cyclopropylphenyl)propanoic acid involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent advancements in catalytic methods have enabled researchers to optimize the synthesis process, resulting in higher yields and improved purity. These methods often involve the use of transition metal catalysts, such as palladium or rhodium, which facilitate key steps like cross-coupling reactions or hydrogenation.

One of the most promising aspects of this compound is its potential as a lead molecule in drug discovery. Preclinical studies have shown that 3-amino-3-(3-cyclopropylphenyl)propanoic acid exhibits interesting pharmacological properties, particularly in the context of neurodegenerative diseases. For instance, research published in 2022 demonstrated that this compound could modulate key signaling pathways involved in Alzheimer's disease, suggesting its potential as a therapeutic agent.

In addition to its pharmacological applications, 3-amino-3-(3-cyclopropylphenyl)propanoic acid has also been explored for its role in materials science. Its unique structure allows for the formation of self-assembled monolayers, which have potential applications in nanotechnology and surface engineering. Recent studies have focused on understanding the intermolecular interactions that govern these self-assembling properties, providing insights into how they can be harnessed for practical applications.

The stability and solubility of cas no 1519251-01-4 are critical factors that influence its usability in various applications. Research has shown that the compound exhibits good solubility in polar solvents, which is advantageous for its use in pharmaceutical formulations. However, its stability under different environmental conditions remains an area of active investigation, particularly for long-term storage and transportation.

The safety profile of 3-amino-3-(3-cyclopropylphenyl)propanoic acid is another important consideration. While initial toxicity studies suggest that it has a favorable safety margin, further research is needed to fully understand its potential risks and side effects. Regulatory agencies have emphasized the importance of conducting thorough safety assessments before advancing this compound into clinical trials.

In conclusion, cas no 1519251-01-4, or 3-amino-3-(3-cyclopropylphenyl)propanoic acid, represents a compelling area of research with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advances in synthesis and application development, positions it as a valuable tool for future innovations in medicine and materials science.